6-Formyl-4-methoxy-quinoline-3-carboxylic acid amide
Cat. No. B8284974
M. Wt: 230.22 g/mol
InChI Key: OYDLIJJKPRRGMT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07250515B2
Procedure details
A mixture of 6-iodo-4-methoxy-quinoline-3-carboxylic acid amide (example 1d) (1.3 g, 4 mmol), triethylamine (1.4 mL, 3.5 mmol), diphenylpropylphosphine (dpp, 45 uL, 0.2 mmol) and palladium(II) acetate (45 mg, 0.2 mmol) in dry N,N-dimethylformamide (30 mL) in pressure tube was stirred under carbon monoxide at 75 psi at room temperature for 10 min. After addition of trihexylsilane (0.2.9 mL, 8 mmol), the mixture was then stirred under carbon monoxide at 75 psi at 80° C. for 4 h. The reaction was allowed to cool to 25° C. and then extracted with methylene chloride (2×150 mL). The combined organic layers were successively washed with water (3×50 mL), dried over sodium sulfate, filtered, and concentrated in vacuo. Flash chromatography (Merck Silica gel 60, 70-230 mesh, 20%-100% ethyl acetate in hexanes in 30 min) afforded 6-formyl-4-methoxy-quinoline-3-carboxylic acid amide (0.58 g, 64%) as a light yellow solid.
Name
6-iodo-4-methoxy-quinoline-3-carboxylic acid amide
Quantity
1.3 g
Type
reactant
Reaction Step One
Yield
64%
Identifiers
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REACTION_CXSMILES
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I[C:2]1[CH:3]=[C:4]2[C:9](=[CH:10][CH:11]=1)[N:8]=[CH:7][C:6]([C:12]([NH2:14])=[O:13])=[C:5]2[O:15][CH3:16].C(N(CC)CC)C.C([SiH](CCCCCC)CCCCCC)CCCCC.CN(C)[CH:45]=[O:46]>C([O-])(=O)C.[Pd+2].C([O-])(=O)C.C1(C(C2C=CC=CC=2)CCP)C=CC=CC=1>[CH:45]([C:2]1[CH:3]=[C:4]2[C:9](=[CH:10][CH:11]=1)[N:8]=[CH:7][C:6]([C:12]([NH2:14])=[O:13])=[C:5]2[O:15][CH3:16])=[O:46] |f:4.5.6|
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Inputs
Step One
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Name
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6-iodo-4-methoxy-quinoline-3-carboxylic acid amide
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Quantity
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1.3 g
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Type
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reactant
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Smiles
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IC=1C=C2C(=C(C=NC2=CC1)C(=O)N)OC
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Name
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Quantity
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1.4 mL
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Type
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reactant
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Smiles
|
C(C)N(CC)CC
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Name
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|
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Quantity
|
30 mL
|
|
Type
|
reactant
|
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Smiles
|
CN(C=O)C
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Name
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Quantity
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45 mg
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Type
|
catalyst
|
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Smiles
|
C(C)(=O)[O-].[Pd+2].C(C)(=O)[O-]
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Name
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|
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Quantity
|
45 μL
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Type
|
catalyst
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Smiles
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C1(=CC=CC=C1)C(CCP)C1=CC=CC=C1
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Step Two
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Name
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Quantity
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8 mmol
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Type
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reactant
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Smiles
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C(CCCCC)[SiH](CCCCCC)CCCCCC
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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was stirred under carbon monoxide at 75 psi at room temperature for 10 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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the mixture was then stirred under carbon monoxide at 75 psi at 80° C. for 4 h
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Duration
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4 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to cool to 25° C.
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with methylene chloride (2×150 mL)
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WASH
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Type
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WASH
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Details
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The combined organic layers were successively washed with water (3×50 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over sodium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
10 min |
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Name
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|
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Type
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product
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Smiles
|
C(=O)C=1C=C2C(=C(C=NC2=CC1)C(=O)N)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.58 g | |
| YIELD: PERCENTYIELD | 64% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
